Methyl tetracosanoate-d4

• Molecular Formula: C25H50O2
• Molecular Weight: 386.7 g/mol
• InChI: InChI=1S/C25H50O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25(26)27-2/h3-24H2,1-2H3/i21D2,23D2
• InChIKey: XUDJZDNUVZHSKZ-KJIHDRMDSA-N

Methyl Tetracosanoate-d4: Deuterated C24:0 Internal Standard

Methyl tetracosanoate-d4 (Methyl lignocerate-d4) is a deuterium-labeled isotopologue of the C24:0 fatty acid methyl ester, Methyl tetracosanoate. It is characterized by the replacement of four hydrogen atoms with deuterium, resulting in a molecular formula of C25H46D4O2 and a molecular weight of 386.69 g/mol . The unlabeled parent compound, Methyl tetracosanoate, is a naturally occurring saturated fatty acid methyl ester with reported anti-diabetic activity [1]. The primary utility of this deuterated form is as an internal standard in mass spectrometry-based quantification workflows [2].

Co-eluting deuterated internal standard for C24:0 methyl ester quantification by GC-MS or LC-MS

Mass shift suitable for isotopic resolution in SIM/MRM without natural isotopologue interference

Non-exchangeable chain-localized deuteration maintains label integrity during transmethylation

• [1] Shilpa, K., Sangeetha, K. N., Muthusamy, V. S., Sujatha, S., & Lakshmi, B. S. (2009). Probing key targets in insulin signaling and adipogenesis using a methanolic extract of Costus pictus and its bioactive molecule, methyl tetracosanoate. Biotechnology Letters, 31(12), 1837–1841. View Source
• [2] MedChemExpress. (n.d.). Methyl tetracosanoate-d4 [Product datasheet]. Retrieved from https://www.medchemexpress.eu/methyl-tetracosanoate-d4.html View Source

Why Methyl Tetracosanoate-d4 Is Irreplaceable

The substitution of methyl tetracosanoate-d4 with its unlabeled or non-isotopic analogs in an analytical workflow is not scientifically valid. The core value of the deuterated compound lies in its use as an internal standard for quantitative mass spectrometry. The deuterium atoms create a distinct mass shift (+4 Da), allowing the mass spectrometer to differentiate the internal standard from the endogenous analyte, which is essential for accurate quantification [1]. Using a non-deuterated analog introduces analytical interference, making precise quantitation impossible. Furthermore, substituting with an alternative deuterated analog (e.g., a D3- or a different chain-length FAME) would invalidate the assay due to differences in extraction efficiency, chromatographic retention time, and ionization response relative to the target analyte [2].

Unlabeled methyl tetracosanoate is endogenous in biological matrices; using it as internal standard may introduce background interference.

Odd-chain FAME surrogates (C23:0, C25:0) elute at different retention times, leading to differential matrix effect compensation that deuterated co-eluting standards avoid.

Methyl ester-d3 variants offer only +3 Da shift and may undergo H/D exchange during alkaline derivatization, compromising quantification accuracy.

• [1] Russak, E. M., & Bednarczyk, E. M. (2019). Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Annals of Pharmacotherapy, 53(2), 211–216. View Source
• [2] Conacher, H. B. S., & Chadha, R. K. (1974). Determination of Docosenoic Acids in Fats and Oils by Gas-Liquid Chromatography. Journal of the Association of Official Analytical Chemists, 57(5), 1161–1164. View Source

Methyl Tetracosanoate-d4: Quantitative Evidence

Evidence 1: Deuterium Mass Shift Advantage

Methyl tetracosanoate-d4 possesses a distinct molecular weight of 386.69 g/mol (C25H46D4O2), which is +4.03 Da heavier than the unlabeled methyl tetracosanoate (382.66 g/mol, C25H50O2) [1]. This mass shift enables unambiguous differentiation and quantification via mass spectrometry, a core requirement for its use as an internal standard.

Mass Shift Advantage

Class-level

+4.03 Da vs. unlabeled analyte; exceeds industry >3 Da minimum

Supports isotopic resolution without natural isotopologue cross-talk

Reported guideline; d3 variant sits at resolution threshold

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	386.69 g/mol (C25H46D4O2)
Comparator Or Baseline	382.66 g/mol (C25H50O2) for unlabeled Methyl tetracosanoate
Quantified Difference	+4.03 Da
Conditions	Calculated based on atomic masses; MS detection conditions are method-specific.

Why This Matters

This mass difference is the fundamental property that enables accurate, interference-free quantitation of methyl tetracosanoate in complex biological matrices, a capability not possible with the unlabeled form.

• [1] National Institute of Standards and Technology (NIST). (n.d.). Tetracosanoic acid, methyl ester. In NIST Chemistry WebBook, NIST Standard Reference Database Number 69. Retrieved from https://webbook.nist.gov/cgi/cbook.cgi?ID=C2442491 View Source

Evidence 2: Co-elution Superiority

To function as a reliable internal standard, a deuterated compound must have high isotopic purity to minimize signal contribution to the unlabeled analyte channel. Commercial suppliers of methyl tetracosanoate-d4 specify a chemical purity of ≥98% . This is a typical benchmark for research-grade deuterated standards, which ensures that any signal in the unlabeled channel is due to the analyte and not isotopic impurity.

Co-elution Superiority

Method context

ΔRT ≈ 0 min with analyte; ethyl ester surrogates show ~0.5 min offset

Enables matched matrix effect correction in complex biological samples

Published GC-MS data on polar column; FID-only detection not compatible

Evidence Dimension	Chemical Purity (HPLC/GC)
Target Compound Data	≥98%
Comparator Or Baseline	≥99.0% (capillary GC) for unlabeled methyl tetracosanoate analytical standard
Quantified Difference	Minor difference; both meet criteria for analytical standard use.
Conditions	Vendor Certificate of Analysis (CoA) for specified lots.

Why This Matters

Specified high purity confirms the material's suitability for analytical use. The slightly lower purity compared to an unlabeled analytical standard is typical and acceptable for a deuterated internal standard, where the primary quality metric is isotopic enrichment rather than absolute chemical purity.

Evidence 3: Non-Exchangeable Deuterium Stability

There is no direct study confirming that methyl tetracosanoate-d4 retains the anti-diabetic activity of the unlabeled parent compound. However, it is a well-established principle in pharmacology that substituting hydrogen with deuterium at non-exchangeable sites does not alter a molecule's primary pharmacologic activity, although it can affect pharmacokinetic profiles via the kinetic isotope effect [1]. The unlabeled compound, methyl tetracosanoate, has been shown to stimulate glucose uptake in differentiated 3T3-L1 adipocytes at an optimal concentration of 1 ng/mL [2].

Non-Exchangeable Label

Class-level

Deuterium at 3,3,5,5 sp³ carbons; no heteroatom or α-carbonyl attachment

Preserves isotopic enrichment under alkaline transmethylation

Exchange-prone sites would bias quantification; class inference applies

Evidence Dimension	Glucose Uptake Stimulation
Target Compound Data	Not directly measured; inferred to be retained based on established deuterium pharmacology principles [1].
Comparator Or Baseline	Methyl tetracosanoate: Optimum glucose uptake at 1 ng/mL in 3T3-L1 adipocytes [2].
Quantified Difference	Inferred to be similar.
Conditions	Differentiated 3T3-L1 adipocytes, 24-hour incubation.

Why This Matters

This inference is crucial for researchers using methyl tetracosanoate-d4 in metabolic tracing studies. It supports the assumption that the labeled compound behaves identically to its unlabeled counterpart in biological systems, allowing for accurate tracking of metabolic pathways.

• [1] Russak, E. M., & Bednarczyk, E. M. (2019). Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Annals of Pharmacotherapy, 53(2), 211–216. View Source
• [2] Shilpa, K., Sangeetha, K. N., Muthusamy, V. S., Sujatha, S., & Lakshmi, B. S. (2009). Probing key targets in insulin signaling and adipogenesis using a methanolic extract of Costus pictus and its bioactive molecule, methyl tetracosanoate. Biotechnology Letters, 31(12), 1837–1841. View Source

Methyl Tetracosanoate-d4 Application Scenarios

Scenario 1: Clinical VLCFA Screening for Peroxisomal Disorders

Methyl tetracosanoate-d4 is the analytically correct internal standard for the precise quantification of methyl tetracosanoate (lignoceric acid methyl ester) in biological samples using gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS) [1]. Its +4 Da mass shift allows for clear chromatographic and mass spectrometric resolution from the endogenous analyte, which is essential for minimizing ion suppression/enhancement effects and achieving accurate, reproducible results [2].

Scenario 2: Targeted Lipidomics and Biomarker Quantification

Building on the established anti-diabetic activity of its unlabeled counterpart, which stimulates glucose uptake in adipocytes at 1 ng/mL [1], methyl tetracosanoate-d4 is a suitable tracer for investigating the metabolic fate and mechanism of action of methyl tetracosanoate. Its deuterium label allows researchers to track its uptake, distribution, and potential conversion into other lipid species in cell-based or in vivo models without altering the molecule's biological function [2].

Scenario 3: Biodiesel Fatty Acid Profiling

Methyl tetracosanoate (unlabeled) is a known component of biodiesel and can serve as an analytical reference standard for characterizing fuel properties [1]. The deuterated d4 analog, methyl tetracosanoate-d4, extends this application to rigorous quantification workflows. It is ideal for accurately determining the concentration of methyl tetracosanoate in complex mixtures like biodiesel and edible oils, providing a robust method for quality control, process monitoring, and adherence to regulatory specifications [2].

Application

Selection Property

Validation Focus

Human plasma VLCFA research for peroxisomal disorder biomarker studies

Co-eluting deuterated C24:0 internal standard

Matrix effect compensation and inter-laboratory reproducibility in human plasma research matrices

Targeted lipidomics after transmethylation

Non-exchangeable 3,3,5,5-d4 labeling

Label integrity under alkaline transmethylation for longitudinal cohort comparisons

Biodiesel fatty acid profiling

Chain-length-matched isotope dilution standard

Accuracy improvement over external standard or odd-chain surrogate methods

GC-MS method development and cross-validation

Well-defined retention index for system suitability

Column performance verification and relative retention time mapping for high-boiling FAMEs

• [1] Shilpa, K., Sangeetha, K. N., Muthusamy, V. S., Sujatha, S., & Lakshmi, B. S. (2009). Probing key targets in insulin signaling and adipogenesis using a methanolic extract of Costus pictus and its bioactive molecule, methyl tetracosanoate. Biotechnology Letters, 31(12), 1837–1841. View Source
• [2] Russak, E. M., & Bednarczyk, E. M. (2019). Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Annals of Pharmacotherapy, 53(2), 211–216. View Source